cis-1-(Diphenylmethyl)-2-methylazetidin-3-ol

• IUPAC Name: 1-benzhydryl-2-methylazetidin-3-ol
• InChI: InChI=1S/C17H19NO/c1-13-16(19)12-18(13)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16-17,19H,12H2,1H3
• InChI Key: RVJIUWJMJDLQIP-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)O
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol

Description

Cis-1-(Diphenylmethyl)-2-methylazetidin-3-ol, also known as DMAMCL, is a chiral compound that has gained significant attention in recent years due to its potential use in various fields of research. This compound is a white crystalline powder that is soluble in water and organic solvents. DMAMCL is widely used in scientific research, particularly in the study of stereoselective synthesis and asymmetric catalysis. In

Mechanism of Action

The mechanism of action of cis-1-(Diphenylmethyl)-2-methylazetidin-3-ol involves its ability to act as a chiral ligand in asymmetric catalysis. This compound binds to metal ions, such as palladium or copper, and forms a complex that is highly selective for certain substrates. This complex then catalyzes the reaction between the substrate and a reagent, resulting in the formation of a chiral product.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is generally considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

Cis-1-(Diphenylmethyl)-2-methylazetidin-3-ol has several advantages for use in laboratory experiments. It is highly stereoselective, yielding cis-cis-1-(Diphenylmethyl)-2-methylazetidin-3-ol with a high degree of enantiomeric purity. It is also relatively easy to synthesize and is commercially available. However, this compound can be expensive, and its use may be limited by its availability.

Future Directions

There are several potential future directions for the use of cis-1-(Diphenylmethyl)-2-methylazetidin-3-ol in scientific research. One area of interest is the development of new chiral ligands based on this compound for use in asymmetric catalysis. Another potential application is the synthesis of new chiral drugs and pharmaceuticals using this compound as a starting material. Additionally, this compound may have potential applications in the field of materials science, particularly in the synthesis of new chiral polymers and other materials.

Scientific Research Applications

Cis-1-(Diphenylmethyl)-2-methylazetidin-3-ol is widely used in scientific research, particularly in the field of asymmetric catalysis. It has been shown to be an effective chiral ligand in the synthesis of a variety of chiral compounds, including amino acids and pharmaceuticals. This compound has also been used in the synthesis of various natural products, such as alkaloids and terpenoids.

Synthesis routes and methods

Procedure details

A 500-mL round-bottom flask was charged with 2-(bromomethyl)-3-methyloxirane (42.4 g, 280 mmol), methanol (120 mL), and diphenylmethanamine (44 mL, 260 mmol), and the resulting solution stirred overnight at 80° C. The reaction mixture was cooled to room temperature and concentrated. The residue was purified via column chromatography on silica gel (eluting with 50:1, dichloromethane/methanol) to afford 1-benzhydryl-2-methylazetidin-3-ol (25 g, 35%) as a white solid. MS (ESI, pos. ion) m/z 254 [M+H]+.